Cas no 2137867-82-2 (1-Propanesulfonamide, N-[(1R,3S)-3-aminocyclopentyl]-, rel-)

• Product Name: 1-Propanesulfonamide, N-[(1R,3S)-3-aminocyclopentyl]-, rel-
• CAS No: 2137867-82-2
• MF: C₈H₁₈N₂O₂S
• MW: 206.305720806122
• CID: 5263095
• Update Time: 2025-10-28

1-Propanesulfonamide, N-[(1R,3S)-3-aminocyclopentyl]-, rel- Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonamide, N-[(1R,3S)-3-aminocyclopentyl]-, rel-

• Inchi： 1S/C8H18N2O2S/c1-2-5-13(11,12)10-8-4-3-7(9)6-8/h7-8,10H,2-6,9H2,1H3/t7-,8+/m0/s1
• InChI Key： JGZIDFOEDOHOBB-JGVFFNPUSA-N
• SMILES： C(S(N[C@@H]1CC[C@H](N)C1)(=O)=O)CC

Additional information on 1-Propanesulfonamide, N-[(1R,3S)-3-aminocyclopentyl]-, rel-

Research Brief on 1-Propanesulfonamide, N-[(1R,3S)-3-aminocyclopentyl]-, rel- (CAS: 2137867-82-2)

1-Propanesulfonamide, N-[(1R,3S)-3-aminocyclopentyl]-, rel- (CAS: 2137867-82-2) is a chiral sulfonamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile building block for drug discovery. Recent studies have explored its applications in the development of novel therapeutics, particularly in targeting protein-protein interactions (PPIs) and enzyme inhibition. This research brief synthesizes the latest findings related to this compound, highlighting its synthetic routes, biological activities, and potential therapeutic applications.

The compound's unique stereochemistry and functional groups make it an attractive scaffold for designing selective inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of small-molecule inhibitors targeting the interaction between p53 and MDM2, a critical pathway in cancer therapeutics. The researchers employed a structure-based design approach, leveraging the compound's cyclopentylamine moiety to enhance binding affinity. The resulting inhibitors showed promising in vitro activity, with IC50 values in the low micromolar range, and selectivity over related protein targets.

Another area of interest is the compound's role in modulating sulfotransferase enzymes, which are involved in drug metabolism and hormone regulation. A recent preprint on bioRxiv (2024) reported that derivatives of 1-Propanesulfonamide, N-[(1R,3S)-3-aminocyclopentyl]-, rel- exhibited potent inhibitory effects on SULT1A1, an enzyme implicated in the bioactivation of procarcinogens. The study utilized molecular docking and kinetic assays to elucidate the binding mode, revealing that the sulfonamide group forms critical hydrogen bonds with the enzyme's active site. These findings suggest potential applications in chemoprevention and personalized medicine.

From a synthetic perspective, advancements in asymmetric catalysis have enabled more efficient production of this compound. A 2023 Organic Letters publication detailed a novel enantioselective route using a chiral palladium catalyst, achieving >99% ee and 85% yield. This method addresses previous challenges in scalability and cost, making the compound more accessible for preclinical studies. Additionally, computational studies have provided insights into its conformational flexibility, which is crucial for rational drug design.

In conclusion, 1-Propanesulfonamide, N-[(1R,3S)-3-aminocyclopentyl]-, rel- represents a promising scaffold with diverse applications in medicinal chemistry. Ongoing research is expected to further explore its potential in targeting undruggable pathways and improving drug-like properties. Future directions may include in vivo efficacy studies and the development of prodrug strategies to enhance bioavailability.